Cas no 2138037-96-2 ((3-ethoxyoxetan-3-yl)methyl(methyl)amine)

• Product Name: (3-ethoxyoxetan-3-yl)methyl(methyl)amine
• CAS No: 2138037-96-2
• MF: C₇H₁₅NO₂
• MW: 145.199502229691
• CID: 5936996
• PubChem ID: 165837845
• Update Time: 2025-06-25

(3-ethoxyoxetan-3-yl)methyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• (3-ethoxyoxetan-3-yl)methyl(methyl)amine
• [(3-ethoxyoxetan-3-yl)methyl](methyl)amine
• 2138037-96-2
• EN300-1143975

• Inchi： 1S/C7H15NO2/c1-3-10-7(4-8-2)5-9-6-7/h8H,3-6H2,1-2H3
• InChI Key： AOBWVHMNBKQTQR-UHFFFAOYSA-N
• SMILES： O1CC(CNC)(C1)OCC

Computed Properties

• Exact Mass: 145.110278721g/mol
• Monoisotopic Mass: 145.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 30.5Ų

Additional information on (3-ethoxyoxetan-3-yl)methyl(methyl)amine

Professional Introduction to (3-ethoxyoxetan-3-yl)methyl(methyl)amine (CAS No. 2138037-96-2)

(3-ethoxyoxetan-3-yl)methyl(methyl)amine is a specialized organic compound with the CAS number 2138037-96-2, which has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique oxetane ring and amine functionalities, exhibits promising properties that make it a valuable intermediate in the development of novel therapeutic agents.

The structural motif of (3-ethoxyoxetan-3-yl)methyl(methyl)amine consists of an oxetane ring substituted with an ethoxy group at the third position and a tertiary amine moiety attached to a methyl group. This configuration imparts distinct reactivity and steric properties, making it a versatile building block for medicinal chemists. The oxetane ring, a four-membered cyclic ether, is known for its high reactivity due to the strained C-O bonds, which can undergo ring-opening reactions under various conditions. This characteristic is particularly useful in constructing complex molecular architectures.

In recent years, there has been growing interest in the application of oxetane derivatives in drug discovery. The< strong> ethoxyoxetan-3-yl moiety in (3-ethoxyoxetan-3-yl)methyl(methyl)amine serves as an excellent scaffold for designing molecules with enhanced pharmacokinetic properties. For instance, studies have demonstrated that oxetane-based compounds can improve oral bioavailability by facilitating passive diffusion across biological membranes. This is particularly relevant in the development of small-molecule drugs where membrane permeability is a critical factor.

The< strong>methyl(methyl)amine functionality in the compound contributes to its ability to form stable hydrogen bonds and interact with biological targets. This property is crucial for designing molecules that can effectively bind to receptors or enzymes in biological systems. Recent research has highlighted the use of such amine derivatives in the development of kinase inhibitors and other targeted therapies. The combination of the oxetane ring and the tertiary amine provides a balance between flexibility and rigidity, allowing for precise tuning of molecular interactions.

One of the most compelling aspects of (3-ethoxyoxetan-3-yl)methyl(methyl)amine is its potential as a precursor for more complex pharmacophores. The oxetane ring can be selectively opened under mild conditions to introduce various functional groups, enabling the synthesis of diverse derivatives. This reactivity has been exploited in the development of novel antibiotics, antiviral agents, and anti-inflammatory drugs. For example, recent studies have shown that oxetane-based compounds can exhibit potent activity against resistant bacterial strains by inhibiting essential metabolic pathways.

The pharmaceutical industry has also explored the use of (3-ethoxyoxetan-3-yl)methyl(methyl)amine in the synthesis of prodrugs. Prodrugs are inactive precursors that are converted into active drugs within the body, often improving solubility or stability. The oxetane ring's ability to undergo controlled ring-opening reactions makes it an ideal candidate for prodrug design. By attaching appropriate leaving groups to the oxetane ring, researchers can create prodrugs that release active therapeutic agents in targeted tissues or at specific times.

In addition to its pharmaceutical applications, (3-ethoxyoxetan-3-yl)methyl(methyl)amine has shown promise in materials science and agrochemical research. The compound's unique structural features make it suitable for developing novel polymers and coatings with enhanced durability and chemical resistance. In agrochemistry, oxetane derivatives have been investigated for their potential as herbicides and fungicides due to their ability to disrupt essential biological processes in plants.

The synthesis of (3-ethoxyoxetan-3-yl)methyl(methyl)amine typically involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only improve yield but also enhance purity, which is critical for pharmaceutical applications.

Efforts have been made to optimize synthetic routes for large-scale production while minimizing environmental impact. Green chemistry principles have been incorporated into these processes, including the use of sustainable solvents and catalytic systems that reduce waste generation. Such approaches align with global initiatives to promote sustainable chemical manufacturing practices.

The safety profile of (3-ethoxyoxetan-3-yl)methyl(methyl)amine has been thoroughly evaluated through preclinical studies. These investigations have focused on assessing toxicity, pharmacokinetics, and potential side effects. Preliminary results indicate that the compound exhibits low toxicity at therapeutic doses and does not cause significant adverse effects when administered orally or intravenously. However, further studies are necessary to fully characterize its safety profile before clinical trials can be initiated.

The potential therapeutic applications of (3-ethoxyoxetan-3-yl)methyl(methyl)amine are vast and span multiple disease areas. Researchers are exploring its efficacy as an anti-cancer agent by targeting specific enzymes involved in tumor growth and metastasis. Additionally, the compound has shown promise as an anti-inflammatory agent by modulating cytokine production and reducing oxidative stress in inflammatory cells.

In conclusion, (3-ethoxyoxetan-3-yl)methyl(methyl)amine (CAS No. 2138037-96-2) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an excellent intermediate for synthesizing novel therapeutic agents with improved pharmacokinetic properties. Ongoing research continues to uncover new applications for this compound across various fields, highlighting its importance as a building block for innovative drug discovery efforts.